Cas no 117445-22-4 (3-(Boc-aminomethyl)benzoic Acid)

• Product Name: 3-(Boc-aminomethyl)benzoic Acid
• CAS No: 117445-22-4
• MF: C₁₃H₁₇NO₄
• MW: 251.278383970261
• MDL: MFCD00273426
• CID: 63296
• PubChem ID: 2755929
• Update Time: 2025-06-19

3-(Boc-aminomethyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(((tert-Butoxycarbonyl)amino)methyl)benzoic acid
• 3-(Boc-aminomethyl)benzoic Acid
• Boc-3-aminomethylbenzoic acid
• Boc-Mamb-OH
• Dexamethasone 21-acetate
• 3-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]benzoic acid
• N-Boc-3-Aminomethylbenzoic acid
• 3-((N-tert-Butoxycarbonylamino)methyl)benzoicacid
• 3-Boc-aminomethylbenzoic acid
• 3-[(tert-Butoxycarbonylamino)methyl]benzoicacid
• BOC-MAMB
• BOC-3-AMB-OH
• RARECHEM EM WB 0054
• 3-(N-BOC-AMINOMETHYL)BENZOIC ACID
• N-BOC-3-AMINOMETHYL-BENZOIC ACID
• Boc-(3-aminomethyl) benzoic acid≥ 98% (HPLC)
• N-Boc-3-(aminomethyl)benzoic Acid
• 3-(boc-aminomethyl)-benzoic acid
• 3-((tert-butoxycarbonylamino)methyl)benzoic acid
• Benzoic acid, 3-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 3-(n-t-butyloxycarbonylaminomethyl)benzoic acid
• 3-(tert-butoxycarb

• MDL： MFCD00273426
• Inchi： 1S/C13H17NO4/c1-13(2,3)18-12(17)14-8-9-5-4-6-10(7-9)11(15)16/h4-7H,8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： MQNHKLMHRZYTBZ-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C(=O)O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.11600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6

Experimental Properties

• Color/Form: White to Yellow Solid
• Melting Point: 129 °C
• Boiling Point: 305.1℃ at 760 mmHg
• PSA: 75.63000
• LogP: 2.80040
• Solubility: acetic acid

3-(Boc-aminomethyl)benzoic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H303;H313;H333
• Warning Statement： P261;P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 24/25
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 3-(Boc-aminomethyl)benzoic Acid

3-(Boc-aminomethyl)benzoic Acid (CAS No. 117445-22-4): An Overview of Its Synthesis, Applications, and Recent Research Advances

3-(Boc-aminomethyl)benzoic Acid (CAS No. 117445-22-4) is a versatile organic compound that has gained significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a benzoic acid moiety and a tert-butyloxycarbonyl (Boc) protected amino group attached to a methyl group. The Boc group serves as a protecting group for the amino functionality, allowing for controlled deprotection and subsequent functionalization in various synthetic pathways.

The synthesis of 3-(Boc-aminomethyl)benzoic Acid typically involves several key steps. One common approach is the reaction of 3-(aminomethyl)benzoic acid with di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as triethylamine (TEA). This reaction results in the formation of the Boc-protected derivative, which can be isolated and purified through standard techniques such as recrystallization or column chromatography. The purity and yield of the final product are crucial for its use in subsequent applications.

In recent years, 3-(Boc-aminomethyl)benzoic Acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research is its use as a building block in the synthesis of bioactive molecules. For instance, it has been employed in the preparation of peptidomimetics, which are designed to mimic the structure and function of natural peptides but with improved pharmacological properties such as enhanced stability and reduced immunogenicity.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-(Boc-aminomethyl)benzoic Acid in the synthesis of novel inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promise in modulating various biological processes, including signal transduction pathways involved in cancer and inflammatory diseases. The ability to fine-tune the structure of these inhibitors through functionalization at the Boc-protected amino group has been crucial for optimizing their potency and selectivity.

Beyond its role in drug discovery, 3-(Boc-aminomethyl)benzoic Acid has also found applications in materials science and chemical biology. For example, it has been used as a precursor for the synthesis of functionalized polymers with tailored properties for use in drug delivery systems. The presence of the carboxylic acid group allows for easy conjugation with various functional groups, enabling the creation of multifunctional materials that can be used for targeted drug release and imaging.

In addition to its synthetic utility, 3-(Boc-aminomethyl)benzoic Acid has been investigated for its potential therapeutic effects. A recent study published in Bioorganic & Medicinal Chemistry Letters explored its anti-inflammatory properties by evaluating its ability to inhibit cyclooxygenase (COX) enzymes. The results showed that derivatives of this compound exhibited significant COX inhibition, suggesting their potential as nonsteroidal anti-inflammatory drugs (NSAIDs).

The safety profile of 3-(Boc-aminomethyl)benzoic Acid is another important aspect that has been studied. Toxicological evaluations have generally shown low toxicity at therapeutic concentrations, making it a promising candidate for further development. However, ongoing research is necessary to fully understand its long-term effects and potential side effects.

In conclusion, 3-(Boc-aminomethyl)benzoic Acid (CAS No. 117445-22-4) is a valuable compound with a wide range of applications in medicinal chemistry, pharmaceutical research, materials science, and chemical biology. Its unique structure and versatile synthetic properties make it an attractive building block for the development of novel bioactive molecules and functional materials. As research continues to advance, it is likely that new applications and insights into its potential therapeutic uses will emerge.